Cas no 861229-35-8 (2-methyl-3-3-(propan-2-yl)phenylpropanoic acid)
2-methyl-3-3-(propan-2-yl)phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3-3-(propan-2-yl)phenylpropanoic acid
- 2-methyl-3-[3-(propan-2-yl)phenyl]propanoic acid
- A1-48714
- 861229-35-8
- 3-(3-Isopropylphenyl)-2-methylpropanoic acid
- EN300-1848589
-
- Inchi: 1S/C13H18O2/c1-9(2)12-6-4-5-11(8-12)7-10(3)13(14)15/h4-6,8-10H,7H2,1-3H3,(H,14,15)
- InChI Key: YIBCQOOZUJFTBR-UHFFFAOYSA-N
- SMILES: OC(C(C)CC1C=CC=C(C=1)C(C)C)=O
Computed Properties
- Exact Mass: 206.130679813g/mol
- Monoisotopic Mass: 206.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3Ų
2-methyl-3-3-(propan-2-yl)phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1848589-0.05g |
2-methyl-3-[3-(propan-2-yl)phenyl]propanoic acid |
861229-35-8 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1848589-0.1g |
2-methyl-3-[3-(propan-2-yl)phenyl]propanoic acid |
861229-35-8 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1848589-0.25g |
2-methyl-3-[3-(propan-2-yl)phenyl]propanoic acid |
861229-35-8 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1848589-0.5g |
2-methyl-3-[3-(propan-2-yl)phenyl]propanoic acid |
861229-35-8 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1848589-1.0g |
2-methyl-3-[3-(propan-2-yl)phenyl]propanoic acid |
861229-35-8 | 1g |
$884.0 | 2023-06-02 | ||
| Enamine | EN300-1848589-2.5g |
2-methyl-3-[3-(propan-2-yl)phenyl]propanoic acid |
861229-35-8 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1848589-5.0g |
2-methyl-3-[3-(propan-2-yl)phenyl]propanoic acid |
861229-35-8 | 5g |
$2566.0 | 2023-06-02 | ||
| Enamine | EN300-1848589-10.0g |
2-methyl-3-[3-(propan-2-yl)phenyl]propanoic acid |
861229-35-8 | 10g |
$3807.0 | 2023-06-02 | ||
| Enamine | EN300-1848589-1g |
2-methyl-3-[3-(propan-2-yl)phenyl]propanoic acid |
861229-35-8 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1848589-5g |
2-methyl-3-[3-(propan-2-yl)phenyl]propanoic acid |
861229-35-8 | 5g |
$2235.0 | 2023-09-19 |
2-methyl-3-3-(propan-2-yl)phenylpropanoic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-methyl-3-3-(propan-2-yl)phenylpropanoic acid
Professional Introduction to 2-methyl-3-3-(propan-2-yl)phenylpropanoic Acid (CAS No. 861229-35-8)
2-methyl-3-3-(propan-2-yl)phenylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 861229-35-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex aromatic and aliphatic structure, exhibits potential applications in the development of novel therapeutic agents and fine chemical intermediates. Its unique molecular framework, characterized by a phenyl ring substituted with a propyl group and an isobutyl moiety, makes it a subject of interest for researchers exploring innovative synthetic pathways and biological activities.
The structural motif of 2-methyl-3-3-(propan-2-yl)phenylpropanoic acid positions it as a versatile building block in medicinal chemistry. The presence of both methyl and isobutyl substituents on the aromatic ring introduces steric and electronic effects that can modulate its interactions with biological targets. This feature is particularly valuable in the design of small-molecule drugs, where precise control over molecular properties such as solubility, lipophilicity, and binding affinity is crucial. Recent advancements in computational chemistry have enabled the prediction of such properties with increasing accuracy, allowing for the rapid screening of potential candidates.
In the context of contemporary research, 2-methyl-3-3-(propan-2-yl)phenylpropanoic acid has been investigated for its potential role in modulating enzyme activity and receptor binding. Studies have suggested that compounds with similar structural features may exhibit inhibitory effects on various kinases and metabolic enzymes, which are implicated in diseases such as cancer and inflammatory disorders. For instance, derivatives of phenylpropanoic acids have been explored for their anti-inflammatory properties, leveraging their ability to interact with cyclooxygenase (COX) enzymes and peroxisome proliferator-activated receptors (PPARs). The isobutyl substituent in this compound may enhance its binding affinity to specific enzyme active sites, thereby improving therapeutic efficacy.
The synthesis of 2-methyl-3-3-(propan-2-yl)phenylpropanoic acid presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step reactions, including Friedel-Crafts alkylation followed by reduction and carboxylation steps. However, recent methodologies have focused on more efficient and sustainable approaches, such as catalytic hydrogenation and cross-coupling reactions. These modern techniques not only improve yield but also reduce the environmental impact of chemical production. For example, palladium-catalyzed reactions have been employed to introduce the propyl group selectively onto the aromatic ring, minimizing unwanted side products.
The pharmacokinetic profile of 2-methyl-3-3-(propan-2-yl)phenylpropanoic acid is another critical aspect that has been studied extensively. The compound's solubility in both aqueous and organic solvents makes it suitable for formulation into various drug delivery systems. Additionally, its metabolic stability has been assessed through in vitro studies, which are essential for predicting its behavior in vivo. Metabolic pathways such as oxidation by cytochrome P450 enzymes and conjugation with glucuronic acid play a significant role in determining the compound's half-life and excretion rate. Understanding these processes helps in optimizing dosing regimens and minimizing potential drug-drug interactions.
In conclusion, 2-methyl-3-3-(propan-2-yl)phenylpropanoic acid (CAS No. 861229-35-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics with improved efficacy and selectivity. As computational methods continue to evolve, researchers will be better equipped to predict the biological activity of such compounds before experimental validation. This synergy between theory and practice underscores the importance of interdisciplinary collaboration in advancing drug discovery efforts.
861229-35-8 (2-methyl-3-3-(propan-2-yl)phenylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)